Cas no 57083-87-1 (5-(propan-2-yl)-1,2,4-thiadiazol-3-amine)

• Product Name: 5-(propan-2-yl)-1,2,4-thiadiazol-3-amine
• CAS No: 57083-87-1
• MF: C₅H₉N₃S
• MW: 143.210058927536
• CID: 4655273
• Update Time: 2025-06-09

5-(propan-2-yl)-1,2,4-thiadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine, 5-(1-methylethyl)-
• 5-(propan-2-yl)-1,2,4-thiadiazol-3-amine

• Inchi： 1S/C5H9N3S/c1-3(2)4-7-5(6)8-9-4/h3H,1-2H3,(H2,6,8)
• InChI Key： QGXXNRYSKCUSPR-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC(N)=N1

Additional information on 5-(propan-2-yl)-1,2,4-thiadiazol-3-amine

Research Brief on 5-(propan-2-yl)-1,2,4-thiadiazol-3-amine (CAS: 57083-87-1): Recent Advances and Applications

The compound 5-(propan-2-yl)-1,2,4-thiadiazol-3-amine (CAS: 57083-87-1) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiadiazole derivative belongs to a class of heterocyclic compounds known for their diverse biological activities, including antimicrobial, antiviral, and anticancer effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 5-(propan-2-yl)-1,2,4-thiadiazol-3-amine against drug-resistant bacterial strains. The research demonstrated significant inhibitory effects against both Gram-positive and Gram-negative bacteria, with particular potency against methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's activity may be attributed to its ability to disrupt bacterial cell membrane integrity and interfere with essential metabolic pathways.

In the area of cancer research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored the compound's potential as a kinase inhibitor. Molecular docking studies revealed that 5-(propan-2-yl)-1,2,4-thiadiazol-3-amine shows promising binding affinity to several oncogenic kinases, particularly those involved in cell proliferation pathways. In vitro studies using various cancer cell lines demonstrated dose-dependent growth inhibition, with notable activity against breast and lung cancer cell lines.

The synthetic chemistry of this compound has also seen advancements. A 2023 paper in Organic Process Research & Development described an improved synthetic route for 5-(propan-2-yl)-1,2,4-thiadiazol-3-amine that achieves higher yields (up to 78%) and better purity (>99%) compared to previous methods. The new protocol utilizes microwave-assisted synthesis, reducing reaction times from hours to minutes while maintaining excellent selectivity.

Pharmacokinetic studies published in Xenobiotica (2024) have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The research indicates that 5-(propan-2-yl)-1,2,4-thiadiazol-3-amine exhibits good oral bioavailability in animal models, with favorable tissue distribution patterns and a half-life suitable for potential therapeutic applications. These findings support further investigation of the compound as a potential drug candidate.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's biological activity and reduce potential toxicity. Several research groups are exploring modifications to the thiadiazole core and the isopropyl substituent to enhance target specificity and improve pharmacological properties. These efforts are expected to yield more potent and selective derivatives with potential clinical applications in the coming years.